10.1039/D4QI90003K | Back cover | Kuujia.com

Back cover

Inorganic Chemistry Frontiers Pub Date: 2023-12-20 DOI: 10.1039/D4QI90003K

Abstract

A graphical abstract is available for this content

Graphical abstract: Back cover

Back cover

Share View Original Text

Recommended Literature

[1] Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method† Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan KaskelJ. Mater. Chem., 2007,17, 4605-4610 10.1039/B708914G
[2] Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates† Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'SouzaNanoscale, 2016,8, 8333-8344 10.1039/C6NR01083K
[3] First example of “click” copper(i) catalyzed azide-alkynecycloaddition in supercritical carbon dioxide: application to the functionalization of aliphatic polyesters Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine JérômeGreen Chem., 2009,11, 1525-1529 10.1039/B822924D
[4] Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex† Benjamin J. Groombridge,Stephen M. Goldup,Igor LarrosaChem. Commun., 2015,51, 3832-3834 10.1039/C4CC08920K
[5] Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array† Amy V. Mueller,Harold F. HemondEnviron. Sci.: Processes Impacts, 2016,18, 590-599 10.1039/C6EM00043F
[6] Melamine–graphene epoxy nanocomposite based die attach films for advanced 3D semiconductor packaging applications† Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping WongNanoscale, 2022,14, 15193-15202 10.1039/D2NR04557E
[7] Front cover Chem. Commun., 2007, 4425-4425 10.1039/B715693F
[8] Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)† Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei ZhouChem. Commun., 2017,53, 8541-8544 10.1039/C7CC05021F
[9] Equipment news Anal. Proc., 1992,29, 483-488 10.1039/AP9922900483
[10] The proton magnetic resonance spectrum and conformation of acetylcholine Chem. Commun. (London), 1966, 537-539 10.1039/C19660000537

Inorganic Chemistry Frontiers

Journal Name：Inorganic Chemistry Frontiers

Research Products

1,3,5-Tri(phenylethynyl)benzene

CAS no.: 118688-56-5
Mercurate(2-),[[N,N'-1,2-ethanediylbis[N-[(carboxy-kO)methyl]glycinato-kN,kO]](4-)]-, hydrogen (1:2), (OC-6-21)-

CAS no.: 12558-92-8
Octanoic acid,8,8'-dithiobis-

CAS no.: 107016-79-5
2,7-Dimethoxy-3,6-bis(methylthio)-naphthalene

CAS no.: 105404-97-5
p-Cresol-d3 (Methyl-d3)

CAS no.: 108561-00-8
Bicyclo[2.2.1]heptan-2-amine,N,2,3,3-tetramethyl-, (1R,2S,4S)-

CAS no.: 107538-05-6
2-Bromo-5-hydroxybenzonitrile

CAS no.: 189680-06-6
Phosphine,1,1'-(1-methyl-1,2-ethanediyl)bis[1,1-diphenyl-

CAS no.: 15383-58-1
4-(Tributylstannyl)pyridine

CAS no.: 124252-41-1
a-D-Galactopyranose, 2-O-(6-deoxy-a-L-galactopyranosyl)-

CAS no.: 146076-26-8